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Compound of Interest

Compound Name: AVE5688

Cat. No.: B1285320 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the preparation and use of

AVE5688 solutions in cell culture experiments. AVE5688 is a potent and selective inhibitor of

glycogen phosphorylase (GP), a key enzyme in the regulation of glycogenolysis. By inhibiting

GP, AVE5688 blocks the breakdown of glycogen into glucose-1-phosphate, thereby impacting

cellular energy metabolism and various signaling pathways.

Chemical and Physical Properties
A summary of the key chemical and physical properties of AVE5688 is presented in the table

below.

Property Value Reference

Molecular Formula C₁₆H₈ClF₅N₂O₅ [1](2)

Molecular Weight 438.69 g/mol [1](2)

CAS Number 613260-13-2 [1](2)

Solubility
Soluble in DMSO (55 mg/mL

or 125.37 mM)
[3](4)

Storage (Powder) -20°C for up to 3 years [3](4)

Storage (In Solvent) -80°C for up to 1 year [3](4)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1285320?utm_src=pdf-interest
https://www.benchchem.com/product/b1285320?utm_src=pdf-body
https://www.benchchem.com/product/b1285320?utm_src=pdf-body
https://www.benchchem.com/product/b1285320?utm_src=pdf-body
https://www.benchchem.com/product/b1285320?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC8347172/
https://aobious.com/aobious/enzyme-inhibitors/40437-ave5688.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8347172/
https://aobious.com/aobious/enzyme-inhibitors/40437-ave5688.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC8347172/
https://aobious.com/aobious/enzyme-inhibitors/40437-ave5688.html
https://books.rsc.org/books/edited-volume/1853/chapter/2275201/Inhibition-of-Glycogen-Phosphorylase-as-a-Strategy
https://www.targetmol.com/compound/ave5688
https://books.rsc.org/books/edited-volume/1853/chapter/2275201/Inhibition-of-Glycogen-Phosphorylase-as-a-Strategy
https://www.targetmol.com/compound/ave5688
https://books.rsc.org/books/edited-volume/1853/chapter/2275201/Inhibition-of-Glycogen-Phosphorylase-as-a-Strategy
https://www.targetmol.com/compound/ave5688
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1285320?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Mechanism of Action and Downstream Signaling
AVE5688 is an allosteric inhibitor of glycogen phosphorylase (GP), the rate-limiting enzyme in

glycogenolysis. GP exists in two main forms: the less active, dephosphorylated GPb and the

more active, phosphorylated GPa. AVE5688 inhibits both isoforms, with IC₅₀ values of 430 nM

for GPb and 915 nM for GPa, and respective Kd values of 170 nM and 530 nM for the rabbit

muscle isoforms.[3](4)

The inhibition of glycogenolysis by AVE5688 leads to a decrease in the intracellular pool of

glucose-1-phosphate, which can have significant downstream effects on various cellular

signaling pathways.
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Stock Solution Preparation

Working Solution and Treatment

Weigh AVE5688
Powder Dissolve in DMSO Vortex/Sonicate Aliquot and Store

at -80°C

Thaw Stock
Solution

Dilute in Culture
Medium Add to Cells Incubate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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